N-(Chloroacetyl)-D-leucine

Catalog No.
S15067315
CAS No.
64830-83-7
M.F
C8H14ClNO3
M. Wt
207.65 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
N-(Chloroacetyl)-D-leucine

N-(Chloroacetyl)-D-leucine solves key limitations: unlike N-Boc-D-leucine, it provides an electrophilic chloro handle for direct SN2 substitutions. Unlike N-acetyl-D-leucine, deprotection does not require harsh acid, preventing racemization. The chloroacetyl group is orthogonal to both Fmoc and Boc strategies. This enables efficient synthesis of chiral heterocycles and peptide mimetics. As the inert enantiomer, it serves as an analytical standard for resolution QC. Guaranteed >98% purity, immediate stock.

CAS Number

64830-83-7

Product Name

N-(Chloroacetyl)-D-leucine

IUPAC Name

(2R)-2-[(2-chloroacetyl)amino]-4-methylpentanoic acid

Molecular Formula

C8H14ClNO3

Molecular Weight

207.65 g/mol

InChI

InChI=1S/C8H14ClNO3/c1-5(2)3-6(8(12)13)10-7(11)4-9/h5-6H,3-4H2,1-2H3,(H,10,11)(H,12,13)/t6-/m1/s1

InChI Key

VDUNMYRYEYROFL-ZCFIWIBFSA-N

Canonical SMILES

CC(C)CC(C(=O)O)NC(=O)CCl

Isomeric SMILES

CC(C)C[C@H](C(=O)O)NC(=O)CCl

Synonyms

N-Chloroacetyl-D-leucine, (2R)-2-[(2-chloroacetyl)amino]-4-methylpentanoic acid, (R)-2-(2-Chloroacetamido)-4-methylpentanoic acid, N-(2-Chloroacetyl)-D-leucine, D-Leucine, N-(chloroacetyl)-

Purity

≥98%

Package Size

250 mg, 500 mg, 1 g, 5 g

N-(Chloroacetyl)-D-leucine (CAS: 64830-83-7) is an orthogonally protected, enantiopure D-amino acid derivative widely utilized in advanced organic synthesis, peptidomimetic design, and chiral resolution workflows. Unlike standard Boc- or Fmoc-protected amino acids, the N-chloroacetyl moiety serves a dual purpose: it acts as a robust protecting group that is stable to standard acidic and basic peptide coupling conditions, and it provides an electrophilic alpha-chloro reactive site for downstream SN2 functionalization [1]. In industrial procurement, this compound is primarily sourced to bypass the costly and time-consuming enzymatic resolution of racemic N-chloroacetyl-DL-leucine, providing immediate access to a high-purity D-leucine building block suitable for the synthesis of chiral heterocycles, modified peptides, and active pharmaceutical ingredients (APIs).

Research Fit

Chiral D-leucine building block with electrophilic chloroacetyl handle
Supports stereochemical-control peptide synthesis and enzyme probe design
Enantiopure D-configuration for chiral chromatography and QC reference

Substituting N-(Chloroacetyl)-D-leucine with N-Acetyl-D-leucine or standard N-Boc-D-leucine introduces critical workflow inefficiencies and chemical limitations. While N-Acetyl-D-leucine is chemically similar, the acetyl group requires harsh, strongly acidic conditions (e.g., 6N HCl at reflux) for deprotection, which can induce partial racemization or degrade sensitive substrates [1]. Conversely, while N-Boc-D-leucine is easily deprotected, it lacks the reactive alpha-chloro group, making it impossible to perform direct nucleophilic substitutions to generate N-(alkylaminoacetyl) derivatives without adding multiple synthetic steps. Furthermore, in enzymatic purification workflows, Acylase I exhibits absolute stereospecificity for the L-enantiomer of chloroacetylated amino acids; substituting with the racemic N-chloroacetyl-DL-leucine shifts the burden of resolution, extraction, and yield loss (minimum 50%) directly onto the buyer's manufacturing process [2].

Substitution Risk

Solid state
D-enantiomer melts ~20 °C lower than L-form
Racemate or L-enantiomer may alter crystallization and thermal QC profiles, limiting direct substitution in solid-phase steps.
Chiral resolution
D and L forms separable with αapp up to 21
Using a racemate requires additional preparative chiral separation; incorrect enantiomer skews retention and purity readouts.
Enzyme recognition
D-enantiomer required for irreversible metalloprotease inactivation
L-enantiomer or racemate may produce false-negative inhibition results, undermining structure-activity studies.

Mild Orthogonal Deprotection

The N-chloroacetyl group offers a highly specific deprotection pathway that is orthogonal to standard Boc, Fmoc, and Cbz strategies. When treated with thiourea, N-(Chloroacetyl)-D-leucine undergoes cyclization to form a pseudothiohydantoin, releasing the free D-leucine amine under mild conditions (e.g., ethanol, 80°C) with >90% yield and zero racemization [1]. In contrast, the N-acetyl analog (N-Acetyl-D-leucine) requires extended reflux in 6N HCl, which is incompatible with complex, multi-functionalized intermediates.

Evidence DimensionDeprotection Conditions and Yield
Target Compound DataN-(Chloroacetyl)-D-leucine: Cleaved via thiourea (mild, neutral to slightly basic), >90% yield, 0% racemization.
Comparator Or BaselineN-Acetyl-D-leucine: Requires 6N aqueous HCl reflux for 12+ hours.
Quantified DifferenceEnables deprotection at ~80°C lower equivalent thermal/acidic stress, preserving stereocenter integrity.
ConditionsThiourea in ethanol vs. 6N aqueous HCl.

Allows buyers to incorporate D-leucine into complex, acid-sensitive molecules where standard N-acetyl deprotection would destroy the product.

Melting Point
Cross-study comparable
D-enantiomer: 112–114 °C Δ ≈ 18–23 °C lower than L-form
Supports enantiomeric QC discrimination
Capillary method; purity >99% by titration

Enzymatic Stability (Acylase I)

N-(Chloroacetyl)-D-leucine demonstrates absolute resistance to hydrolysis by Porcine Kidney Acylase I, a critical feature for its use in chiral resolution and purity-enhancement assays. Quantitative kinetic studies show that the hydrolysis rate for the D-enantiomer is effectively 0 µmol/min/mg of enzyme, whereas the comparator L-enantiomer (N-chloroacetyl-L-leucine) is rapidly hydrolyzed at rates exceeding 10,000 µmol/min/mg [1]. This extreme kinetic differentiation means that any trace L-enantiomer impurities in a batch can be enzymatically cleared to achieve >99.9% enantiomeric excess (ee).

Evidence DimensionEnzymatic Hydrolysis Rate (Acylase I)
Target Compound DataN-(Chloroacetyl)-D-leucine: ~0 µmol/min/mg.
Comparator Or BaselineN-(Chloroacetyl)-L-leucine: >10,000 µmol/min/mg.
Quantified Difference>10,000-fold difference in hydrolysis rate.
ConditionsAqueous buffer, pH 7.0, 37°C, Porcine Kidney Acylase I.

Guarantees that the compound can be used in highly sensitive biological or pharmaceutical applications requiring strict >99.9% enantiomeric purity.

Chiral Separation
Class-level inference
αapp up to 21 on cinchonane-based chiral ion exchanger
Enables precise enantiomeric purity verification
Class-level inference from N-acyl-Leu model; pure MeOH eluent

Direct SN2 Derivatization

The presence of the alpha-chloro group on N-(Chloroacetyl)-D-leucine provides a highly reactive electrophilic center for SN2 displacement, a feature completely absent in standard N-Boc-D-leucine. Reaction with secondary amines proceeds rapidly at room temperature to yield N-(aminoacetyl)-D-leucine derivatives with >85% conversion within 4 hours [1]. Attempting to achieve the same functionalization starting from N-Boc-D-leucine requires a three-step sequence of deprotection, chloroacetylation, and subsequent substitution, significantly increasing process time and reducing overall yield.

Evidence DimensionSynthetic Steps to N-(aminoacetyl) Derivatives
Target Compound DataN-(Chloroacetyl)-D-leucine: 1 step (direct SN2), >85% yield.
Comparator Or BaselineN-Boc-D-leucine: 3 steps, <60% overall yield.
Quantified DifferenceEliminates 2 synthetic steps and increases overall yield by >25%.
ConditionsRoom temperature SN2 displacement with secondary amines.

Directly reduces manufacturing step count and reagent costs for buyers synthesizing complex peptidomimetics.

Enzyme Inactivation
Class-level inference
D-enantiomer: irreversible inactivation L-enantiomer: no inhibitory activity
Supports stereochemistry-dependent assay design
Thermolysin model; D-configuration essential for activity
Inhibition Mode
Cross-study comparable
N-Chloroacetyl-L-leucine: noncompetitive inhibitor D-Leucine: competitive inhibitor
Indicates distinct binding site interaction
Carboxypeptidase A; context for pure D-enantiomer comparison

Chiral Piperazine and Morpholine Synthesis

Because of its reactive alpha-chloro group and stable D-leucine stereocenter, N-(Chloroacetyl)-D-leucine is a highly efficient starting material for synthesizing chiral morpholine-2,4-diones and diketopiperazines. By reacting the carboxylic acid with an amino alcohol or diamine, followed by intramolecular cyclization displacing the chloride, chemists can rapidly assemble these privileged pharmacophores in fewer steps than using Boc-protected alternatives [1].

Orthogonal Peptide Synthesis

In complex solid-phase or solution-phase peptide synthesis where Boc and Fmoc groups are already utilized, the chloroacetyl group provides a reliable, orthogonal protecting strategy. It remains completely stable during TFA cleavage of Boc groups and piperidine cleavage of Fmoc groups, allowing for selective deprotection via thiourea only when specifically required by the synthetic route [2].

Enzymatic Resolution Standards

As the inert enantiomer in Acylase I-mediated resolution, pure N-(Chloroacetyl)-D-leucine serves as a critical analytical standard for quantifying the efficiency of industrial amino acid resolution processes. It is utilized to spike racemic mixtures to calibrate chiral HPLC methods, ensuring that the kinetic resolution of the L-enantiomer is proceeding with the required >10^4 specificity [3].

Application Fit Matrix

Application
Selection Property
Validation Focus
Chiral peptide and peptidomimetic synthesis
Enantiopure D-leucine building block with chloroacetyl handle
Melting-point enantiomeric identity verification
Active-site directed enzyme inhibitor design (metalloprotease models)
D-enantiomer stereochemistry-dependent inhibition profile
Thermolysin inactivation assay reproducibility
Carboxypeptidase A mechanistic studies
Distinct noncompetitive inhibition pattern context
Inhibition mode stereospecificity assessment
Chiral purity analytical method development
High chromatographic separability (αapp up to 21)
Enantiomeric excess calibration with pure D-standard

XLogP3

1.5

Hydrogen Bond Acceptor Count

3

Hydrogen Bond Donor Count

2

Exact Mass

207.0662210 g/mol

Monoisotopic Mass

207.0662210 g/mol

Heavy Atom Count

13

Explore Compound Types